Cas no 1890566-38-7 ((3,4-dimethoxy-5-nitrophenyl)methanethiol)

• Product Name: (3,4-dimethoxy-5-nitrophenyl)methanethiol
• CAS No: 1890566-38-7
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6182634
• PubChem ID: 116987726
• Update Time: 2025-05-22

(3,4-dimethoxy-5-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxy-5-nitrophenyl)methanethiol
• EN300-1781733
• 1890566-38-7

• Inchi： 1S/C9H11NO4S/c1-13-8-4-6(5-15)3-7(10(11)12)9(8)14-2/h3-4,15H,5H2,1-2H3
• InChI Key： WMGJBYUPQNGUHT-UHFFFAOYSA-N
• SMILES： SCC1C=C(C(=C(C=1)[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.3Ų

Additional information on (3,4-dimethoxy-5-nitrophenyl)methanethiol

Introduction to (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol (CAS No. 1890566-38-7)

(3,4-Dimethoxy-5-Nitrophenyl)Methanethiol, also known by its CAS registry number 1890566-38-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methanethiol group with a substituted phenyl ring containing methoxy and nitro substituents. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research.

The synthesis of (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol involves a series of carefully designed organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is crucial for its application in drug discovery and material science.

Recent studies have highlighted the potential of (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol in the development of novel therapeutic agents. The nitro group on the phenyl ring is known to exhibit anti-inflammatory and antioxidant properties, while the methoxy groups contribute to enhanced solubility and bioavailability. These characteristics make the compound a promising candidate for targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol has shown potential in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its sulfur-containing methanethiol group facilitates cross-linking reactions, which are essential for creating robust and flexible polymer networks. This property has led to its exploration in the development of high-performance adhesives and coatings.

From an environmental perspective, researchers have investigated the biodegradation pathways of (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol, aiming to assess its ecological impact. Studies suggest that under specific microbial conditions, the compound undergoes rapid degradation into non-toxic byproducts, reducing its environmental footprint.

The structural versatility of (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol has also made it a valuable tool in chemical education and research laboratories. Its use as a model compound for studying sulfur-based chemistry has provided insights into reaction mechanisms and catalytic processes.

In conclusion, (3,4-Dimethoxy-5-Nitrophenyl)Methanethiol (CAS No. 1890566-38-7) stands as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in both academic and industrial settings.